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Compound of Interest

Compound Name: 4-Fluoro-N,N-dimethylaniline

Cat. No.: B181188

An In-depth Technical Guide to 4-Fluoro-N,N-dimethylaniline: Synthesis, Properties, and
Applications

Introduction

4-Fluoro-N,N-dimethylaniline is a versatile fluorinated aromatic amine that serves as a crucial
building block in various chemical syntheses.[1][2][3] Characterized by a dimethylamino group
and a fluorine atom at the para position of the aniline ring, this compound exhibits enhanced
reactivity and stability, making it a valuable intermediate in the production of pharmaceuticals,
dyes, agrochemicals, and specialty polymers.[1][2][3] Its unique electronic properties are
instrumental in developing innovative products with improved performance characteristics.[1]
This guide provides a comprehensive overview of its synthesis, properties, and key
applications for professionals in research and drug development.

Chemical and Physical Properties

The physical and chemical properties of 4-Fluoro-N,N-dimethylaniline are summarized in the
table below, providing a quick reference for researchers.
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Property Value Reference
Molecular Formula CsHioFN [21[3114]
Molecular Weight 139.17 g/mol [21[31[5]
CAS Number 403-46-3 [2][3]
White or colorless to light
Appearance orange/yellow powder, lump, [2][3]
or clear liquid
Melting Point 35-39°C [2][3]
Boiling Point 200 °C [2][3]
Density 1.057 g/cm3 [6]
Purity > 98% (GC) [2][3]
Topological Polar Surface Area 3.2 A2 [5]
XLogP3 2.6 [5]
InChi Key YJEHCGOJNJUOII- A1
UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)F [5]

Spectroscopic data including *H NMR, 3C NMR, *N NMR, IR, and Mass Spectrometry for 4-
Fluoro-N,N-dimethylaniline are available and can be accessed through various chemical

databases.[4][7][8][9]

Synthesis of 4-Fluoro-N,N-dimethylaniline

The synthesis of 4-Fluoro-N,N-dimethylaniline is typically achieved through the N,N-

dimethylation of 4-fluoroaniline. A common and effective method is reductive amination, which

involves the reaction of the primary amine with an aldehyde (formaldehyde) to form an imine

intermediate, which is then reduced in situ to the desired N,N-dimethylated product.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://spectrabase.com/spectrum/6aFv5Z6iYbj
https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-4-fluoroaniline
https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://www.bocsci.com/n-n-dimethyl-4-fluoroaniline-cas-403-46-3-item-21726.html
https://www.chemimpex.com/products/46005
https://www.chemimpex.com/es/products/46005
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-4-fluoroaniline
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-4-fluoroaniline
https://spectrabase.com/spectrum/6aFv5Z6iYbj
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-4-fluoroaniline
https://www.chemicalbook.com/SpectrumEN_403-46-3_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Dimethyl-4-fluoroaniline
https://www.benchchem.com/product/b181188?utm_src=pdf-body
https://www.benchchem.com/product/b181188?utm_src=pdf-body
https://spectrabase.com/spectrum/6aFv5Z6iYbj
https://www.chemicalbook.com/SpectrumEN_403-46-3_1HNMR.htm
https://spectrabase.com/spectrum/8qwAAhRzDll
https://spectrabase.com/spectrum/51bjnfDhf1n
https://www.benchchem.com/product/b181188?utm_src=pdf-body
https://www.benchchem.com/product/b181188?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181188?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Reductive Amination of 4-
Fluoroaniline

This protocol is adapted from established procedures for the N,N-dimethylation of aromatic
amines.[10][11]

Materials:

4-Fluoroaniline

o Paraformaldehyde

e Sodium cyanoborohydride (NaBHsCN) or Sodium borohydride (NaBHa)
e Glacial Acetic Acid

o Tetrahydrofuran (THF)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution
 Diethyl ether

¢ Anhydrous sodium sulfate (Naz2S0a)

o Water

» Saturated aqueous sodium chloride (brine)

Procedure:

e Reaction Setup: In a round-bottomed flask equipped with a magnetic stir bar, dissolve 4-
fluoroaniline (1.0 equiv) and paraformaldehyde (5.0 equiv) in tetrahydrofuran (THF).

o Addition of Reducing Agent: Carefully add sodium cyanoborohydride (5.0 equiv) to the
mixture.

 Acidification: Cool the flask in an ice bath. Slowly add glacial acetic acid (5.0 equiv) dropwise
to the stirred mixture.
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Reaction: Remove the ice bath and heat the reaction mixture to 50 °C. Allow the reaction to
stir at this temperature for 18-24 hours, monitoring the progress by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

Quenching: After the reaction is complete, cool the mixture to room temperature. Carefully
guench the excess reagents by the slow addition of a saturated agueous sodium bicarbonate
solution until gas evolution ceases.

Extraction: Transfer the mixture to a separatory funnel and dilute with diethyl ether. Separate
the organic and aqueous layers. Extract the aqueous layer multiple times with diethyl ether.
[10]

Washing: Combine all the organic layers and wash sequentially with water and then with
saturated aqueous sodium chloride (brine).[10]

Drying and Concentration: Dry the combined organic layer over anhydrous sodium sulfate.
Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the
crude product.

Purification: Purify the crude 4-Fluoro-N,N-dimethylaniline by flash column
chromatography on silica gel or by vacuum distillation to yield the pure product.

Synthesis Workflow Diagram
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Caption: Reductive amination workflow for the synthesis of 4-Fluoro-N,N-dimethylaniline.

Applications in Research and Drug Development

4-Fluoro-N,N-dimethylaniline is a key ingredient for professionals seeking to advance their
research and product development.[1] Its applications are diverse and impactful:

o Pharmaceutical Development: It serves as a crucial intermediate in the synthesis of various
pharmaceutical compounds, including analgesics and anti-inflammatory drugs.[1] The
presence of the fluorine atom can significantly enhance the metabolic stability and
bioavailability of drug candidates.[12] It is also used in the development of kinase inhibitors,
which are prominent in targeted cancer therapies.

e Dye and Pigment Manufacturing: The compound is an intermediate in the production of dyes
and pigments, contributing to enhanced colorfastness and vibrancy.[1]

o Agrochemical Production: It is utilized in the synthesis of herbicides and insecticides, which
are vital for crop protection and yield improvement.[2][3]
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e Polymer Chemistry: 4-Fluoro-N,N-dimethylaniline is used in formulating specialty
polymers, imparting enhanced thermal stability and chemical resistance to materials used in
the automotive and aerospace industries.[2]

o Organic Synthesis: As a versatile building block, it enables the creation of complex molecular
structures for functional materials and other specialty chemicals.[1][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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